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A comparative analysis reveals that novel protic choline iodide analogues, when used as
electrolytes in dye-sensitized solar cells (DSSCs), demonstrate significantly enhanced
performance over conventional choline iodide. Experimental data indicates that these
analogues can lead to a near doubling of power conversion efficiency, paving the way for more
effective and stable solar cell technologies.

Researchers have synthesized a series of protic choline iodide analogues, with the general
structure [NHnMe3—-nEtOH]+I—, and compared their performance against the standard choline
iodide, [NMe3EtOH]+I—, in deep eutectic solvent (DES) based electrolytes for DSSCs. The
study highlights that the degree of methylation on the ammonium headgroup plays a crucial
role in the photovoltaic performance of the solar cells.

The most significant improvements were observed with the dimethyl analogue,
[NHMe2EtOH]+I-. When mixed with ethylene glycol (EG) in a 1:2 molar ratio to form an
anhydrous electrolyte, this system achieved a power conversion efficiency (PCE) of 3.40%.[1]
[2] In stark contrast, the best-performing system utilizing conventional choline iodide only
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reached a PCE of 1.84%.[1][2] This superior performance is attributed to the enhanced fluidity
of the protic analogue-based eutectic system and a more favorable interaction with the titanium
dioxide (TiO2) surface of the solar cell.[1][2]

The study systematically evaluated analogues with a varying number of methyl groups (n=1, 2,
and 3). A clear trend emerged, showing that the performance of the DSSCs improved as the
number of methyl groups decreased (as 'n' decreased from 3 to 1).[1] The dimethyl system
(n=1) exhibited not only the highest PCE but also a significantly higher photocurrent (JSC) and
open-circuit voltage (VOC) compared to its ethanolammonium homologues.[1]

A key advantage of these protic analogues is their ability to form room-temperature liquid
electrolytes without the need for water as a cosolvent. Conventional choline iodide-based
DESs have high melting points, necessitating the addition of at least 25 wt % water to achieve
the required fluidity at ambient temperatures, which in turn reduces the photovoltaic response.
[1][2] The protic analogues, however, form stable, anhydrous DES electrolytes, simplifying the
system and enhancing performance.[1]

Furthermore, solar cells incorporating the 1:2 [NHMe2EtOH]+I—:EG electrolyte demonstrated
remarkable stability, retaining 97% of their initial conversion efficiency after one month.[2]
These findings underscore the potential of designing advanced, cosolvent-free DES
electrolytes by modifying the structure of choline or exploring entirely new chemical motifs.[2]

Comparative Performance Data

The following table summarizes the photovoltaic performance of dye-sensitized solar cells
employing different protic choline iodide analogues as part of a deep eutectic solvent
electrolyte with ethylene glycol (EG) in a 1:2 molar ratio. The data for the standard choline
iodide electrolyte, which required the addition of water, is included for comparison.
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Molar Fill
Electrolyt . . Jsc (mA
Ratio Additive Voc (V) Factor PCE (%)
e Salt cm~3)
(Salt:EG) (FF)
None
[NHMe2Et 0.604 +
1.2 (anhydrous  9.02 £ 0.10 0.62+0.01 3.40x0.10
OH]+I- 0.012
)
None
[NH2MeEt 0.585 +
1:2 (anhydrous  6.82 £0.22 0.61+£0.02 243+0.12
OH]+I- 0.015
)
None
[NH3EtOH] 0.569 +
1.2 (anhydrous 4.33+0.26 0.63+0.01 1.55%0.09
+I— 0.011
)
[NMe3EtO
H]+I- 25 wt% 0.590 +
) 1:2 4.69 +0.15 0.66 £0.02 1.84 +0.08
(Choline Water 0.019
lodide)

Data is presented as mean + standard deviation, calculated from measurements of ten unique
devices.[1]

Experimental Protocols

Synthesis of Protic Choline lodide Analogues
(INHNMe3-nEtOH]+I-)

The protic choline iodide analogues were synthesized by reacting the corresponding
aminoethanol precursor with hydroiodic acid. For example, to synthesize [NHMe2EtOH]+I-, 2-
(dimethylamino)ethanol was reacted with an aqueous solution of hydroiodic acid in an ice bath.
The resulting solution was stirred, and the solvent was removed under reduced pressure to
yield the solid product. The product was then purified by recrystallization. A similar procedure
was followed for the other analogues using 2-(methylamino)ethanol and ethanolamine.

Preparation of Deep Eutectic Solvent (DES) Electrolytes
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The DES electrolytes were prepared by mixing the synthesized protic choline iodide analogue
salts with ethylene glycol (EG) in a specific molar ratio, typically 1:2. The mixture was
magnetically stirred at room temperature for 5-10 minutes until a homogeneous, clear liquid
was formed.[2] For the working electrolyte, a specific concentration of iodine (12) was dissolved
in the DES to form the 1-/I3- redox couple. The study found that an optimal 12 concentration of
100 mM yielded the highest power conversion efficiency.[1]

Fabrication of Dye-Sensitized Solar Cells (DSSCs)

The DSSCs were assembled using a sandwich-type architecture. A transparent conducting
oxide (TCO) glass substrate was coated with a mesoporous TiO2 paste using the doctor-blade
technique and then sintered at high temperatures to create the photoanode. The photoanode
was subsequently immersed in a solution of N719 ruthenium dye to sensitize the TiO2 film. A
platinum-coated TCO glass was used as the counter electrode. The two electrodes were
sealed together, leaving a small gap, and the prepared DES electrolyte was introduced into the
cell via vacuum backfilling.

Photovoltaic Characterization

The current density-voltage (J-V) characteristics of the assembled DSSCs were measured
under simulated AM 1.5G solar irradiation (100 mW/cm?) using a solar simulator. The key
photovoltaic parameters—short-circuit current density (Jsc), open-circuit voltage (Voc), fill
factor (FF), and power conversion efficiency (PCE)—were determined from the J-V curves.
Chronoamperometry was also employed to assess the long-term stability of the solar cells.

Experimental Workflow Visualization

The following diagram illustrates the key stages in the comparative study of protic choline
iodide analogues in dye-sensitized solar cells.
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Caption: Experimental workflow for the comparative study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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